Cas no 2252246-01-6 ((R)-1-(Thiophen-2-yl)ethan-1-amine hydrochloride)

• Product Name: (R)-1-(Thiophen-2-yl)ethan-1-amine hydrochloride
• CAS No: 2252246-01-6
• MF: C₆H₁₀ClNS
• MW: 163.668299198151
• MDL: MFCD12910712
• CID: 4774202
• PubChem ID: 86710952
• Update Time: 2026-02-26

(R)-1-(Thiophen-2-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(Thiophen-2-yl)ethanamine hydrochloride
• (1R)-1-(2-thienyl)ethylamine .HCl
• (R)-1-(THIOPHEN-2-YL)ETHAN-1-AMINE HYDROCHLORIDE
• 2252246-01-6
• MFCD12910712
• Y14840
• EN300-18781122
• (1R)-1-thiophen-2-ylethanamine;hydrochloride
• (R)-1-(Thiophen-2-yl)ethanaminehydrochloride
• D81260
• CS-0131606
• CMCVTULVSCSWOB-NUBCRITNSA-N
• SCHEMBL15476850
• (R)-1-(Thiophen-2-yl)ethanamine HCl
• (1R)-1-(thiophen-2-yl)ethan-1-amine hydrochloride
• AKOS037649009
• (1R)-1-(Thiophen-2-yl)ethan-1-amine HCl
• BS-16240
• (1R)-1-(thiophen-2-yl)ethanamine hydrochloride
• (R)-1-(Thiophen-2-yl)ethan-1-amine hydrochloride

• MDL： MFCD12910712
• Inchi： 1S/C6H9NS.ClH/c1-5(7)6-3-2-4-8-6;/h2-5H,7H2,1H3;1H/t5-;/m1./s1
• InChI Key： CMCVTULVSCSWOB-NUBCRITNSA-N
• SMILES： Cl.S1C=CC=C1[C@@H](C)N

Computed Properties

• Exact Mass: 163.0222482g/mol
• Monoisotopic Mass: 163.0222482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3